Cas no 1531582-42-9 (methyl2-(quinolin-7-yl)ethylamine)

• Product Name: methyl2-(quinolin-7-yl)ethylamine
• CAS No: 1531582-42-9
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6018527
• PubChem ID: 81224778
• Update Time: 2025-10-21

methyl2-(quinolin-7-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(quinolin-7-yl)ethylamine
• AKOS019796177
• methyl[2-(quinolin-7-yl)ethyl]amine
• EN300-1826744
• 1531582-42-9

• Inchi： 1S/C12H14N2/c1-13-8-6-10-4-5-11-3-2-7-14-12(11)9-10/h2-5,7,9,13H,6,8H2,1H3
• InChI Key： ZLKZUFPQHVNEKH-UHFFFAOYSA-N
• SMILES： N(C)CCC1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl2-(quinolin-7-yl)ethylamine

Introduction to Methyl 2-(quinolin-7-yl)ethylamine (CAS No. 1531582-42-9)

Methyl 2-(quinolin-7-yl)ethylamine, a compound with the chemical identifier CAS No. 1531582-42-9, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a quinoline moiety linked to an ethylamine group, positions it as a promising candidate for further exploration in drug development.

The quinoline scaffold is well-documented for its diverse pharmacological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of the ethylamine group enhances the compound's solubility and bioavailability, making it more suitable for therapeutic applications. Recent studies have highlighted the importance of quinoline derivatives in developing novel treatments for various diseases, particularly those involving protein-protein interactions and enzyme inhibition.

In the context of modern drug discovery, Methyl 2-(quinolin-7-yl)ethylamine has been investigated for its potential role in modulating biological pathways associated with neurological disorders. Research indicates that compounds with similar structures may interfere with key enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The quinoline moiety's ability to cross the blood-brain barrier further adds to its appeal as a therapeutic agent.

Moreover, the compound's chemical stability and compatibility with various synthetic protocols make it an attractive intermediate in the synthesis of more complex pharmaceuticals. The methylation at the terminal carbon of the ethylamine group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of Methyl 2-(quinolin-7-yl)ethylamine's pharmacokinetic behavior. Molecular modeling studies suggest that this compound exhibits favorable binding affinities to several therapeutic targets, including kinases and transcription factors. These findings are supported by experimental data demonstrating its efficacy in preclinical models of inflammation and autoimmune diseases.

The synthesis of Methyl 2-(quinolin-7-yl)ethylamine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the quinoline moiety followed by protection-deprotection strategies to manipulate the amine group. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high yield and selectivity.

As interest in targeted therapies grows, Methyl 2-(quinolin-7-yl)ethylamine has been explored for its potential in personalized medicine. Its structural flexibility allows for the development of analogs with enhanced specificity towards certain disease markers or genetic mutations. This approach aligns with the broader trend in pharmaceutical research towards more individualized treatment strategies.

Ethical considerations are paramount when evaluating new compounds like Methyl 2-(quinolin-7-yl)ethylamine. Rigorous toxicological assessments are conducted to ensure safety across various populations. These studies include acute toxicity tests, chronic exposure evaluations, and genotoxicity screenings to identify any potential adverse effects before human trials commence.

The future prospects for Methyl 2-(quinolin-7-yl)ethylamine are promising, with ongoing research aimed at optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and reduced side effects. As technology advances, high-throughput screening methods will further accelerate the discovery process.

In conclusion, Methyl 2-(quinolin-7-yl)ethylamine (CAS No. 1531582-42-9) stands as a testament to the innovative spirit of modern medicinal chemistry. Its unique structure and versatile applications position it as a valuable asset in the quest for new treatments across multiple therapeutic areas. Continued research and development will undoubtedly unlock its full potential, offering hope for improved patient outcomes in the years to come.